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Introduction

UNS N07041, commercially known as Waspaloy or René 41, is a nickel-based, age-
hardenable superalloy renowned for its exceptional high-temperature strength, creep
resistance, and corrosion resistance.[1][2] These properties make it a critical material in
demanding environments, particularly in the aerospace and gas turbine industries for
components such as turbine disks, blades, shafts, and afterburner parts.[3][4] The alloy's
performance at elevated temperatures is primarily attributed to its solid solution strengthening
elements like molybdenum and cobalt, and the precipitation of the gamma prime [y'] phase
(Nis(Al, Ti)), which is induced by heat treatment.[1] Understanding the creep and fatigue
behavior of UNS NO7041 is paramount for ensuring the structural integrity and reliability of
components operating under high stress and temperature. This guide provides a
comprehensive overview of the creep and fatigue characteristics of UNS N07041, supported by
quantitative data, detailed experimental methodologies, and visual representations of testing
workflows.

Chemical Composition

The nominal chemical composition of UNS NO7041 is presented in Table 1. The precise
balance of elements is crucial for achieving the desired microstructure and mechanical
properties.
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Table 1: Nominal Chemical Composition of UNS N0O7041

Element Content (%)
Nickel (Ni) Balance
Chromium (Cr) 18.0-21.0
Cobalt (Co) 12.0-15.0
Molybdenum (Mo) 35-5.0
Titanium (Ti) 2.75-3.25
Aluminum (Al) 1.2-1.6

Iron (Fe) 2.0 max
Carbon (C) 0.02-0.10
Boron (B) 0.003 - 0.010
Zirconium (Zr) 0.02-0.12

Source:[2][5]

Creep Behavior

Creep is the time-dependent plastic deformation of a material under a constant load or stress
at elevated temperatures. For UNS NO7041, creep resistance is a critical design parameter,
especially for components operating above 650°C (1200°F).

Quantitative Creep Data

The creep and stress-rupture properties of UNS N0O7041 are highly dependent on temperature
and the applied stress. The following tables summarize key stress-rupture data, indicating the
stress required to cause rupture at specific temperatures and time durations.

Table 2: Stress-Rupture Properties of UNS N07041
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Temperature (°C)

Temperature (°F)

Stress for Rupture
in 100 h (MPa)

Stress for Rupture
in 1000 h (MPa)

650 1202 662 510
705 1301 517 393
760 1400 365 241
815 1499 221 138
871 1600 131 69
927 1701 69 33

Source:[6][7]

Table 3: Additional Stress-Rupture Data for UNS NO7041

Temperature (°C)

Temperature (°F)

Stress (MPa)

Rupture Time (h)

732 1350 517
816 1500 327.5
871 1600 186
927 1700 110
982 1800 62
Source:[8]

Experimental Protocol for Creep and Stress-Rupture

Testing

The creep and stress-rupture testing of UNS NO7041 is typically conducted following
standardized procedures, such as those outlined in ASTM E139.[9][10]

1. Specimen Preparation:
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Material: The test specimens are machined from wrought or cast UNS NO7041 that has
undergone a specific heat treatment to achieve the desired microstructure. A common heat
treatment involves solution treating at around 1080°C (1975°F) followed by a two-step aging
process at approximately 845°C (1550°F) and 760°C (1400°F).[1]

Geometry: Cylindrical specimens with threaded or button-head ends for gripping are
commonly used. The gauge section is precisely machined to have a uniform diameter and a
smooth surface finish to minimize stress concentrations.[11]

. Experimental Setup:

Creep Testing Machine: A dead-weight or servo-electric creep testing machine capable of
applying a constant tensile load is used.[12]

Furnace: The specimen is enclosed in a high-temperature furnace capable of maintaining a
uniform and stable temperature along the gauge length, typically within £2°C.

Extensometer: A high-temperature extensometer is attached to the specimen's gauge
section to measure the time-dependent elongation (creep strain).

Thermocouples: Thermocouples are attached to the specimen to monitor and control the test
temperature accurately.

. Test Procedure:
The specimen is mounted in the grips of the creep machine.

The furnace is heated to the desired test temperature, and the specimen is allowed to
stabilize at that temperature.

The predetermined constant tensile load is applied smoothly to the specimen.

The elongation of the specimen is continuously monitored and recorded as a function of
time.

The test is continued until the specimen fractures (rupture test) or for a predetermined
duration (creep test).
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o For stress-rupture tests, the primary data recorded is the time to failure at a given stress and
temperature. For creep tests, the output is a creep curve (strain versus time) from which the
minimum creep rate and time to a specific strain can be determined.
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Workflow for High-Temperature Creep Testing
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Caption: Workflow for High-Temperature Creep Testing.
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Fatigue Behavior

Fatigue is the progressive and localized structural damage that occurs when a material is
subjected to cyclic loading. The fatigue life of UNS NO7041 is a critical consideration in
applications involving vibrations or thermal cycling.

Quantitative Fatigue Data

Fatigue data for UNS NO7041 is often presented in the form of S-N curves (stress vs. number
of cycles to failure) for high-cycle fatigue (HCF) or as strain-life curves for low-cycle fatigue
(LCF). The data available from the search results is more qualitative, describing the
mechanisms of fatigue at different temperatures. However, some studies have investigated the
low-cycle fatigue behavior.

One study on the low-cycle fatigue of Waspaloy at 649°C (1200°F) showed that the failure
mechanisms are dependent on the microstructure, which is controlled by heat treatment. For a
coarse-grain/small-precipitate structure, failure occurred on principal planes in torsion and on
shear planes in uniaxial tension. For a fine-grain/large-precipitate structure, the failure
mechanisms were similar to those at room temperature and independent of the stress state.
[13] Another study found that at 427°C and 649°C, Waspaloy exhibited longer fatigue lifetimes
compared to low carbon Astroloy and IN-100.[14]

Experimental Protocol for Fatigue Testing

Strain-controlled low-cycle fatigue testing of UNS NO7041 is typically performed in accordance
with standards such as ASTM E606.[15][16]

1. Specimen Preparation:

o Material: Specimens are machined from UNS NO7041 bar or forgings that have been
subjected to a specific heat treatment to achieve the desired grain size and gamma prime
precipitate morphology.

o Geometry: Uniform gage section or hourglass specimens are used. The surface of the gauge
section is polished to a very smooth finish to prevent premature crack initiation from surface
imperfections.
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. Experimental Setup:

Fatigue Testing Machine: A closed-loop, servo-hydraulic or electro-mechanical fatigue testing
machine is used. These machines can accurately control the strain applied to the specimen.

[2]

Heating System: For high-temperature fatigue tests, an induction furnace or a resistance
furnace is used to heat the specimen to the desired temperature.

Extensometer: A high-temperature axial extensometer is attached to the gauge section of the
specimen to measure and control the strain.

Control and Data Acquisition System: A computer-based system is used to control the test
parameters (strain amplitude, strain rate, temperature) and to record the stress, strain, and
number of cycles.

. Test Procedure:

The specimen is mounted in the grips of the fatigue testing machine.

The specimen is heated to the test temperature and allowed to stabilize.

A cyclic strain is applied to the specimen. This is typically a fully reversed (R = -1), triangular
waveform with a constant strain amplitude and strain rate.[2]

The stress response of the material to the applied strain is monitored and recorded, often
resulting in the generation of hysteresis loops.

The test is continued until a predefined failure criterion is met, which is often a certain
percentage drop in the peak tensile stress, indicating the initiation of a fatigue crack.

The number of cycles to failure is recorded for a given set of test conditions (strain
amplitude, temperature).

Multiple tests are conducted at different strain amplitudes to generate a strain-life curve.
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Workflow for Strain-Controlled Fatigue Testing
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Caption: Workflow for Strain-Controlled Fatigue Testing.
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Factors Influencing Creep and Fatigue Behavior

The creep and fatigue properties of UNS NO7041 are influenced by several factors:

o Temperature: Both creep and fatigue resistance decrease significantly with increasing
temperature.

o Stress/Strain Level: Higher applied stresses or strain amplitudes lead to shorter creep and
fatigue lives.

e Microstructure: The size and distribution of the gamma prime precipitates, as well as the
grain size, play a crucial role. A coarser grain size is generally beneficial for creep resistance,
while a finer grain size can improve fatigue life.[16]

o Environment: The operating environment, particularly the presence of oxygen, can lead to
oxidation-assisted crack initiation and propagation, which can be detrimental to both creep
and fatigue life at high temperatures.

e Heat Treatment: The heat treatment procedure determines the microstructure and,
consequently, the mechanical properties of the alloy. Different heat treatments can be
optimized for either superior creep and stress-rupture properties or for enhanced tensile and
fatigue strength.[1]

Conclusion

UNS NO7041 (Waspaloy) is a high-performance superalloy with excellent creep and fatigue
resistance at elevated temperatures, making it a suitable material for critical components in gas
turbines and aerospace applications. A thorough understanding of its behavior under these
conditions is essential for reliable design and life prediction. This guide has provided a
summary of the quantitative creep and fatigue data, along with an overview of the standardized
experimental protocols used to characterize these properties. The interplay between
temperature, stress, microstructure, and environment dictates the ultimate performance and
durability of this alloy in service. Further research into the specific effects of complex loading
conditions and environmental interactions will continue to enhance the understanding and
application of this vital engineering material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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